Cas no 151271-43-1 (2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene,5,5'''''-dihexyl-)

• Product Name: 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene,5,5'''''-dihexyl-
• CAS No: 151271-43-1
• Molecular Formula: C₃₆H₃₈S₆
• Molecular Weight: 663.07692
• CID: 99602
• PubChem ID: 24882543

2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene,5,5'''''-dihexyl- Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene,5,5'''''-dihexyl-
• 2-hexyl-5-[5-[5-[5-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
• Α,Ω-DH6T
• 5,5'''''-Dihexyl-2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-sexithiophene
• 633216_ALDRICH
• AGN-PC-0044KD
• DH6T
• DH-6T
• O-Dihexylsexithiophene
• SureCN2032335
• α,ω-dihexylsexithiophene
• α,ω-Dihexylsexithiophene, DH-6T
• 5 5''''-DIHEXYL-2 2':5' 2'':5'' 2''':5'&
• 5,5''''-dihexyl-2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-sexithiophene
• 5,5'''''-Dihexyl-2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-sexithiophene electron donor for OPV devices
• CS-0433629
• 151271-43-1
• MFCD06411295
• inverted exclamation mark,
• -DH6T
• SCHEMBL2032335
• 5,5-Dihexyl-2,2:5,2:5,2:5
• 1~5~,6~5~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
• 5 5''''-DIHEXYL-2 2'
• DTXSID70569831
• 5,5'''''-Dihexyl-2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-sexithiophene, electron donor for OPV devices

• MDL： MFCD06411295
• InChIKey： QCMASTUHHXPVGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H38S6/c1-3-5-7-9-11-25-13-15-27(37-25)29-17-19-31(39-29)33-21-23-35(41-33)36-24-22-34(42-36)32-20-18-30(40-32)28-16-14-26(38-28)12-10-8-6-4-2/h13-24H,3-12H2,1-2H3
• SMILES： CCCCCCC1=CC=C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(C6=CC=C(CCCCCC)S6)S5)S4)S3)S2)S1

Computed Properties

• Exact Mass: 662.12977825g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 15
• Monoisotopic Mass: 662.12977825g/mol
• Heavy Atom Count: 42
• Complexity: 729
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Melting Point: 280 °C (dec.) (lit.)
• Solubility: chlorobenzene: solublesoluble
• Color/Form: Not determined
• Solubility: Soluble in chlorobenzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes